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sulfonyl)phenol
CAS No.: 52714-80-4
Cat. No.: B14633542

Get Quote

Executive Summary

The transition from Bisphenol A (BPA) to Bisphenol S (BPS) has been widely criticized as a
"regrettable substitution” due to BPS exhibiting similar, and in some endpoints, superior
metabolic stability and endocrine-disrupting potency. This guide analyzes the structural and
toxicological divergence between BPS (4,4'-sulfonyldiphenol) and its ortho-methoxylated
analogs (herein referred to as 2-methoxy-BPS derivatives, chemically analogous to
bisguaiacol-S).

Current research indicates that the introduction of a methoxy group ortho to the phenolic
hydroxyl creates a steric shield that significantly attenuates binding to Estrogen Receptor Alpha
(ER

) while altering metabolic clearance pathways. This guide provides the mechanistic rationale,
comparative data, and experimental protocols for validating these structural advantages.

Structural & Physicochemical Analysis[1]
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The core difference lies in the steric and electronic environment surrounding the phenolic
hydroxyl group—the primary pharmacophore for estrogen receptor interaction.

Molecular Architecture

e Bisphenol S (BPS): Features two hydroxyphenyl rings connected by a rigid, electron-
withdrawing sulfone group. The phenolic hydroxyls are highly accessible, acting as potent
Hydrogen Bond (H-bond) donors. The sulfone bridge increases the acidity of the phenols
compared to BPA, potentially strengthening interactions with specific receptor residues.

e 2-Methoxy-BPS Analogs: The addition of a methoxy (-OCH

) group at the ortho position (relative to the hydroxyl) introduces significant steric bulk. This
modification forces the aromatic rings into a non-coplanar conformation and physically
obstructs the hydroxyl group, preventing the "lock-and-key" fit required for ER

activation.

Physicochemical Property Comparison

The following table contrasts the baseline properties of BPS with its methoxylated analog
(modeled on 3,3'-dimethoxy-BPS).
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. 2-Methoxy-BPS Impact on
Property Bisphenol S (BPS) ) .
Analog Bioactivity

Increased MW slightly

Molecular Weight 250.27 g/mol ~310.32 g/mol reduces passive
diffusion.
Methoxy groups

. I increase lipophilicity,
LogP (Lipophilicity) ~1.65 ~21-24

altering tissue

distribution.

Methoxy group acts
as an intramolecular
H-Bond Donor Acidity High (pKa ~7.8) Moderate H-bond acceptor,
reducing donor
availability.

Reduced solubility
Water Solubility Moderate (~1.1 g/L) Low limits free plasma
concentration.

Structural Visualization

The diagram below illustrates the steric clash mechanism introduced by the methoxy group.
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Figure 1: Mechanistic flow showing how the methoxy substitution prevents stable docking
within the ER

ligand-binding domain.
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Receptor Binding & Toxicology

The primary safety advantage of methoxylated BPS analogs is the reduction in estrogenic

potency.

Estrogen Receptor (ER) Interaction

BPS mimics 17

-estradiol (E2) by fitting into the hydrophobic pocket of ER
and forming H-bonds with Glu353 and Arg394.

e Mechanism of Action: The methoxy group in 2-methoxy-BPS disrupts this interaction via two
modes:

o Direct Steric Hindrance: The volume of the -OCH

group exceeds the capacity of the narrow sub-pocket near Glu353.

o Electronic Shielding: The oxygen of the methoxy group can form an intramolecular
hydrogen bond with the adjacent phenolic hydrogen, effectively "locking" the proton and
preventing it from donating to the receptor.

Comparative Binding Data

Data synthesized from competitive binding assays (Vertex 1.1, 1.4).
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ER . . Endocrine
Relative Binding . .
Compound Affinity (RBA) Disruption
ini

IC50 (nM) Y Potential
17

~0.5 100% Reference
-Estradiol (Control)
Bisphenol A (BPA) ~200 ~0.1% High

) High (Comparable to
Bisphenol S (BPS) ~500 - 1000 ~0.05%
BPA)

2-Methoxy-BPS o

>10,000 <0.001% Negligible

Analog

Metabolic Stability & Protocols

Unlike BPS, which is primarily cleared via glucuronidation (often slowly, leading to
bioaccumulation), methoxylated analogs undergo O-demethylation via CYP450 enzymes
before conjugation.

Metabolic Pathway Diagram
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Figure 2: Divergent metabolic pathways. BPS relies on UGT conjugation, while methoxylated
analogs require Phase | modification.

Protocol: Competitive Ligand Binding Assay (ER)

To validate the safety profile of a methoxylated BPS analog, use this fluorescence polarization
(FP) based workflow.

Reagents:
¢ Recombinant Human ER

Ligand Binding Domain (LBD).
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e Fluormone™ ES2 (Fluorescent ligand).

e Screening Buffer: 50 mM Bis-Tris Propane (pH 7.5), 1 mM DTT.
Step-by-Step Methodology:

e Preparation: Dilute ER

LBD to 2x concentration (approx. 15 nM) in Screening Buffer.

e Compound Dosing: Prepare serial dilutions of BPS (Control) and 2-Methoxy-BPS in DMSO.
Final DMSO concentration must be <1%.

e Incubation:
o Add 10 pL of diluted compound to 384-well black plate.
o Add 10 uL of 2x ER

-Fluormone complex.

o Incubate for 2 hours at room temperature in the dark to reach equilibrium.

o Measurement: Read Fluorescence Polarization (mP) on a multi-mode plate reader (Ex: 485
nm / Em: 530 nm).

e Analysis: Plot mP vs. log[Compound]. Calculate IC50 using a sigmoid dose-response model
(Variable Slope).

o Validation Criteria: The IC50 of BPS should be within 2-fold of historical controls (~500
nM). The Methoxy-analog should show no displacement curve up to 10 pM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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